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Dinobuton: A Technical Guide for Researchers
An In-depth Whitepaper on the Dinitrophenol Acaricide and Fungicide

This technical guide provides a comprehensive overview of Dinobuton, a dinitrophenol-based

pesticide, for an audience of researchers, scientists, and drug development professionals. It

delves into its chemical and physical properties, mechanism of action, metabolic pathways, and

toxicological profile. This document synthesizes available data to facilitate a deeper

understanding of Dinobuton's biological activity and potential applications in research and

development.

Chemical and Physical Properties
Dinobuton is the common name for 2-sec-butyl-4,6-dinitrophenyl isopropyl carbonate.[1][2] It

is a pale yellow crystalline solid that is practically insoluble in water but soluble in many organic

solvents.[1][2][3] Commercial formulations of Dinobuton are typically racemic mixtures of its

two enantiomers, the R- and S-forms, stemming from a chiral center in its sec-butyl group.[4]

Table 1: Chemical and Physical Properties of Dinobuton
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Property Value Source(s)

IUPAC Name
(2-butan-2-yl-4,6-dinitrophenyl)

propan-2-yl carbonate
[1]

CAS Number 973-21-7 [1][3]

Molecular Formula C₁₄H₁₈N₂O₇ [1][3]

Molecular Weight 326.30 g/mol [1][3]

Appearance Pale yellow solid [1]

Melting Point 56-57 °C [1]

Boiling Point 464.35 °C (estimate) [3]

Density 1.2731 g/cm³ (estimate) [3]

Vapor Pressure 0.0000011 mmHg [1]

Water Solubility Insoluble [3]

Solubility in Organic Solvents

Soluble in aliphatic

hydrocarbons, ethanol, and

fatty oils; highly soluble in

lower aliphatic ketones and

aromatic hydrocarbons.

[1]

Mechanism of Action: Uncoupling of Oxidative
Phosphorylation
As a member of the dinitrophenol class of pesticides, Dinobuton's primary mode of action is

the uncoupling of oxidative phosphorylation in mitochondria.[4] This process disrupts the

synthesis of ATP, the primary energy currency of the cell. Dinobuton, being lipophilic, can

readily pass through the inner mitochondrial membrane. It then acts as a protonophore,

transporting protons (H⁺) from the intermembrane space back into the mitochondrial matrix,

bypassing the ATP synthase enzyme complex. This dissipation of the proton gradient

uncouples the electron transport chain from ATP synthesis. Consequently, the energy

generated from the oxidation of substrates is released as heat rather than being used to

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Dinobuton
https://pubchem.ncbi.nlm.nih.gov/compound/Dinobuton
https://www.chemicalbook.com/price-india/DINOBUTON.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Dinobuton
https://www.chemicalbook.com/price-india/DINOBUTON.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Dinobuton
https://www.chemicalbook.com/price-india/DINOBUTON.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Dinobuton
https://pubchem.ncbi.nlm.nih.gov/compound/Dinobuton
https://www.chemicalbook.com/price-india/DINOBUTON.htm
https://www.chemicalbook.com/price-india/DINOBUTON.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Dinobuton
https://www.chemicalbook.com/price-india/DINOBUTON.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Dinobuton
https://www.benchchem.com/product/b1670692?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.benchchem.com/product/b1670692?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


produce ATP.[5] This disruption of cellular energy production is the basis for its acaricidal and

fungicidal activity.
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Caption: Mechanism of Dinobuton as an uncoupler of oxidative phosphorylation.

Acaricidal and Fungicidal Activity
Dinobuton is a non-systemic acaricide and fungicide with contact action.[1][4] It is primarily

effective against the motile stages of spider mites and is also used to control powdery mildew

on various crops.[1] Its application is common in the cultivation of fruits, vegetables, hops, and

vines.[1]

Metabolism and Degradation
In both plants and animals, Dinobuton is metabolized primarily through the hydrolysis of the

carbonate ester linkage to yield its parent phenol, dinoseb (2-sec-butyl-4,6-dinitrophenol).[2][6]
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Dinoseb itself is a potent dinitrophenol pesticide. Further metabolic transformations can occur,

including the reduction of the nitro groups to form amino phenols and subsequent conjugation

with glucose or other molecules.[1][6]
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Caption: Metabolic pathway of Dinobuton in plants and animals.

Toxicology
The acute toxicity of Dinobuton has been evaluated in several animal models. The primary

route of exposure is oral, with dermal and inhalation routes also being of concern. The toxic

effects are consistent with its mechanism of action as an uncoupler of oxidative
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phosphorylation and can include hyperthermia, tachycardia, and in severe cases, liver and

kidney damage.[7]

Table 2: Acute Toxicity of Dinobuton

Test Organism
Route of
Administration

LD₅₀ / LC₅₀ Source(s)

Rat (male) Oral 59 mg/kg [8]

Rat (female) Oral 71 mg/kg [8]

Rat Oral 140 mg/kg [9][10]

Rabbit Dermal > 3200 mg/kg [2][10]

Rat Inhalation (4h) 0.08 mg/L (80 mg/m³) [1][2][7][10]

Experimental Protocols
Detailed experimental protocols for the efficacy and toxicity testing of Dinobuton are not

extensively available in the public domain. However, standardized methodologies, such as

those provided by the Organisation for Economic Co-operation and Development (OECD), are

typically employed for the evaluation of pesticides.

Generalized Protocol for Acute Oral Toxicity Testing
(based on OECD Guideline 423)
This protocol outlines a stepwise procedure to determine the acute oral toxicity of a substance.

Test Animals: Healthy, young adult rodents (typically rats), nulliparous and non-pregnant

females are used. Animals are randomly assigned to treatment groups.

Housing and Feeding: Animals are housed in appropriate cages under standard laboratory

conditions (temperature, humidity, light cycle). Standard laboratory diet and drinking water

are provided ad libitum, with a brief fasting period before and after administration of the test

substance.
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Dose Preparation: The test substance is typically dissolved or suspended in a suitable

vehicle (e.g., water, corn oil).

Administration: The test substance is administered in a single dose by gavage using a

stomach tube or a suitable intubation cannula.

Procedure: A stepwise procedure is used where the outcome of dosing a group of animals at

one dose level determines the dose for the next group. The starting dose is selected from a

series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg).

Observations: Animals are observed for mortality, clinical signs of toxicity (changes in skin,

fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous

systems, and somatomotor activity and behavior), and body weight changes for at least 14

days.

Pathology: A gross necropsy is performed on all animals at the end of the observation

period.

Data Analysis: The number of animals that die within each dose group is recorded, and the

LD₅₀ is estimated based on the results of the stepwise dosing.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Animal Acclimatization

Random Assignment to Groups

Fasting

Dose Administration (Gavage)

Observation (14 days)
- Mortality

- Clinical Signs
- Body Weight

Gross Necropsy

Data Analysis and LD₅₀ Estimation

End

Click to download full resolution via product page

Caption: Generalized workflow for an acute oral toxicity study.
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Generalized Protocol for Acaricide and Fungicide
Efficacy Testing
Efficacy trials are conducted to determine the effectiveness of a pesticide against a target pest

under controlled conditions.

Test System: For acaricidal testing, this could involve infested leaves or whole plants. For

fungicidal testing against powdery mildew, susceptible host plants are used.

Pest/Pathogen Culture: A healthy and uniform culture of the target mite species or powdery

mildew fungus is maintained.

Infestation/Inoculation: Test plants or leaf discs are artificially infested with a known number

of mites or inoculated with a spore suspension of the powdery mildew fungus.

Treatment Application: The test substance (Dinobuton) is formulated at various

concentrations and applied to the infested/inoculated plants, typically as a foliar spray to the

point of runoff. A negative control (water or vehicle spray) and a positive control (a standard

commercial pesticide) are included.

Incubation: Treated plants are maintained in a controlled environment (greenhouse or growth

chamber) with optimal conditions for the development of the pest or disease.

Efficacy Assessment:

Acaricide: Mite mortality is assessed at specific time intervals after treatment. The number

of live and dead mites is counted.

Fungicide: Disease severity is rated on a standardized scale (e.g., percentage of leaf area

covered by mildew) at specific intervals after inoculation.

Data Analysis: The data are statistically analyzed to determine the efficacy of the different

concentrations of the test substance compared to the controls. The EC₅₀ (effective

concentration to control 50% of the pest/disease) can be calculated.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1670692?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dinobuton is a dinitrophenol pesticide with established acaricidal and fungicidal properties. Its

mechanism of action, centered on the uncoupling of oxidative phosphorylation, provides a clear

basis for its biological activity. This technical guide has summarized the key chemical, physical,

and toxicological properties of Dinobuton, providing a foundation for further research and

development. While specific experimental protocols for this compound are not readily available,

the generalized methodologies presented here offer a framework for conducting future studies.

It is important to note that Dinobuton is not approved for use in the European Union.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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